Cas no 2172540-09-7 (1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172540-09-7
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5569277
• PubChem ID: 165596593
• Update Time: 2025-06-11

1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172540-09-7
• EN300-1594392
• 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C7H11N3O2/c1-5(12)3-10-6(2)7(4-11)8-9-10/h4-5,12H,3H2,1-2H3
• InChI Key： FRJXBXZGFWHXEO-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68Ų

Additional information on 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172540-09-7)

1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2172540-09-7, belongs to the triazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of both a hydroxypropyl group and an aldehyde functionality in its molecular structure imparts unique reactivity and potential pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde can be described as a fused triazole ring system substituted with a 5-methyl group at the 5-position and a 2-hydroxypropyl side chain at the 1-position. The aldehyde group at the 4-position serves as a key functional handle for further chemical modifications, enabling the synthesis of more complex derivatives. This structural motif is particularly interesting because it combines elements that are known to enhance bioavailability and target specificity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in triazole derivatives due to their demonstrated efficacy against various biological targets. The triazole ring itself is a privileged scaffold that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The addition of functional groups such as hydroxypropyl and aldehyde moieties can further modulate the pharmacokinetic and pharmacodynamic profiles of these compounds. For instance, the hydroxypropyl group can improve solubility and metabolic stability, while the aldehyde group provides a versatile site for conjugation with other bioactive molecules.

One of the most compelling aspects of 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is its potential as a building block for the synthesis of more complex molecules. The aldehyde functionality at the 4-position allows for condensation reactions with various nucleophiles, including amines and hydrazines, to form Schiff bases or hydrazones. These derivatives have shown promise in numerous biological assays due to their ability to interact with enzymes and receptors in unique ways. Additionally, the presence of the 5-methyl group can influence electronic properties and steric hindrance around the triazole ring, which may be exploited to fine-tune binding affinity and selectivity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those featuring triazole cores. For example, triazole-containing drugs have been successfully developed as antifungal agents (e.g., voriconazole) and antiviral agents (e.g., oseltamivir). The structural features of 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde align well with these precedents, suggesting that it may exhibit similar biological activities or serve as a precursor for novel therapeutics. Furthermore, computational modeling studies have indicated that this compound could interact with specific protein targets through hydrogen bonding networks involving its hydroxypropyl and aldehyde groups.

The synthesis of 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include cycloaddition reactions between azides and alkynes to form the triazole ring core, followed by functionalization at the 5-position with a methyl group. Subsequent introduction of the hydroxypropyl side chain via nucleophilic addition or reduction reactions completes the molecular architecture. This synthetic route underscores the compound's accessibility for further derivatization and underscores its utility in medicinal chemistry libraries.

From a medicinal chemistry perspective, 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde represents an exciting opportunity to explore structure-function relationships within the triazole scaffold. The combination of hydrophobicity from the methyl group and polarity from both hydroxyl and aldehyde functionalities creates a balanced profile that could enhance membrane permeability while maintaining binding affinity. This balance is crucial for developing drugs that can efficiently cross biological barriers and reach their intended targets within living systems.

In conclusion, 1-(2-hydroxypropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172540-09-7) is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further investigation into its biological activities and therapeutic applications. As our understanding of molecular interactions continues to evolve, this compound may play an important role in shaping future drug discovery strategies within academia and industry alike.